Cas no 2719751-56-9 (3-(Methoxymethoxy)-2,6-dimethylaniline)

3-(Methoxymethoxy)-2,6-dimethylaniline is a substituted aniline derivative featuring a methoxymethoxy protecting group at the 3-position and methyl substituents at the 2- and 6-positions. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The methoxymethoxy group enhances solubility and stability, facilitating selective reactions under mild conditions. The steric hindrance from the dimethyl substitution pattern can direct regioselectivity in further functionalization. Its well-defined structure and reactivity make it valuable for constructing complex aromatic frameworks. Proper handling is advised due to potential sensitivity to moisture and strong acids or bases.
3-(Methoxymethoxy)-2,6-dimethylaniline structure
2719751-56-9 structure
Product Name:3-(Methoxymethoxy)-2,6-dimethylaniline
CAS No:2719751-56-9
MF:C10H15NO2
MW:181.231602907181
CID:6626240
PubChem ID:156869452
Update Time:2026-03-11

3-(Methoxymethoxy)-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(methoxymethoxy)-2,6-dimethyl-
    • 3-(Methoxymethoxy)-2,6-dimethylaniline
    • G62107
    • 2719751-56-9
    • 3-(methoxymethoxy)-2,6-dimethylBenzenamine
    • DB-424155
    • SCHEMBL23903581
    • Inchi: 1S/C10H15NO2/c1-7-4-5-9(13-6-12-3)8(2)10(7)11/h4-5H,6,11H2,1-3H3
    • InChI Key: ZUMPNGGMLJOTBX-UHFFFAOYSA-N
    • SMILES: C1(N)=C(C)C=CC(OCOC)=C1C

Computed Properties

  • Exact Mass: 181.110278721g/mol
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.058±0.06 g/cm3(Predicted)
  • Boiling Point: 303.1±42.0 °C(Predicted)
  • pka: 3.72±0.10(Predicted)

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Additional information on 3-(Methoxymethoxy)-2,6-dimethylaniline

Recent Advances in the Study of 3-(Methoxymethoxy)-2,6-dimethylaniline (CAS: 2719751-56-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(Methoxymethoxy)-2,6-dimethylaniline (CAS: 2719751-56-9) has recently emerged as a promising intermediate in pharmaceutical synthesis and chemical biology research. This aromatic amine derivative, characterized by its methoxymethoxy and dimethyl substitutions, has drawn significant attention due to its unique chemical properties and potential applications in drug discovery. Recent studies have focused on its role as a building block for more complex molecular architectures, particularly in the development of novel therapeutic agents.

In the context of synthetic chemistry, researchers have explored various pathways for the efficient production of 3-(Methoxymethoxy)-2,6-dimethylaniline. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route with improved yield and purity, highlighting the compound's stability under different reaction conditions. The study also investigated its reactivity patterns, revealing selective sites for further functionalization that could be exploited in drug design.

From a pharmacological perspective, several research groups have investigated the biological activities of derivatives synthesized from 3-(Methoxymethoxy)-2,6-dimethylaniline. A notable 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the development of a series of small molecule inhibitors targeting specific protein-protein interactions, where this compound served as a core structural element. The study demonstrated enhanced binding affinity and selectivity in certain derivatives, suggesting potential applications in targeted therapies.

Recent computational studies have provided insights into the molecular interactions of 3-(Methoxymethoxy)-2,6-dimethylaniline-containing compounds. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses have helped elucidate how structural modifications influence biological activity. These computational approaches, combined with experimental validation, are accelerating the optimization of drug candidates derived from this chemical scaffold.

The compound has also found applications in materials science, particularly in the development of specialized polymers and coatings. Its aromatic structure and functional groups make it suitable for creating novel materials with specific electronic or mechanical properties. Research in this area, while still in early stages, shows promise for interdisciplinary applications bridging pharmaceutical and materials sciences.

Looking forward, the versatility of 3-(Methoxymethoxy)-2,6-dimethylaniline suggests continued interest from both academic and industrial researchers. Current challenges include scaling up production while maintaining purity standards and further exploring its potential in targeted drug delivery systems. Ongoing studies are expected to reveal additional applications of this compound in the coming years, particularly in the development of next-generation therapeutics and advanced materials.

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